Cas no 19673-93-9 (6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine)

• Product Name: 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine
• CAS No: 19673-93-9
• MF: C₇H₄BrClN₂S
• MW: 263.542057991028
• MDL: MFCD26517434
• CID: 1092581
• PubChem ID: 12217342
• Update Time: 2025-05-23

6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine
• DB-107986
• 6-bromo-4-chloro-5-methyl-thieno[2,3-d]pyrimidine
• 19673-93-9
• CHIINVWPJBFLCY-UHFFFAOYSA-N
• SCHEMBL438064

• MDL： MFCD26517434
• Inchi： 1S/C7H4BrClN2S/c1-3-4-6(9)10-2-11-7(4)12-5(3)8/h2H,1H3
• InChI Key： CHIINVWPJBFLCY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C2=C(N=CN=C2S1)Cl

Computed Properties

• Exact Mass: 261.89671g/mol
• Monoisotopic Mass: 261.89671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Additional information on 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine

6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 19673-93-9, commonly referred to as 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine features a thieno[2,3-d]pyrimidine core with substituents at positions 4, 5, and 6, including a bromine atom at position 6 and a chlorine atom at position 4, along with a methyl group at position 5.

Recent studies have highlighted the importance of thienopyrimidines in medicinal chemistry due to their ability to modulate various biological targets. For instance, 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine has been investigated for its potential as an anticancer agent. Researchers have reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, making it a promising candidate for further exploration in oncology research. The presence of halogen substituents, such as bromine and chlorine, plays a crucial role in enhancing the compound's pharmacokinetic properties and bioavailability.

In addition to its therapeutic potential, 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine has also been studied for its role in enzyme inhibition. Recent findings suggest that this compound can inhibit key enzymes involved in metabolic pathways, offering new insights into its potential applications in metabolic disorders. The methyl group at position 5 contributes to the compound's stability and solubility, which are critical factors for its effectiveness in biological systems.

The synthesis of 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These methods not only improve yield but also enhance the purity of the final product, ensuring its suitability for both research and potential clinical applications.

From an analytical standpoint, 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine has been characterized using various spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are essential for confirming the identity of the compound and ensuring its consistency across different batches.

Looking ahead, the continued exploration of 6-Bromo-4-chloro-5-methylthieno[2,3-d]pyrimidine is expected to uncover new avenues for its application in drug development. Collaborative efforts between chemists and biologists are likely to yield novel insights into its mechanism of action and therapeutic potential. As research progresses, this compound stands as a testament to the power of heterocyclic chemistry in advancing modern medicine.